Cas no 1177350-84-3 (N2,N2-dimethylpyridine-2,3-diamine dihydrochloride)

• Product Name: N2,N2-dimethylpyridine-2,3-diamine dihydrochloride
• CAS No: 1177350-84-3
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 4575267
• Update Time: 2025-07-23

N2,N2-dimethylpyridine-2,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N~2~,N~2~-dimethyl-2,3-pyridinediamine dihydrochloride
• N2,N2-dimethylpyridine-2,3-diamine dihydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-10(2)7-6(8)4-3-5-9-7;/h3-5H,8H2,1-2H3;1H
• InChI Key： MEKMSXQTGYCUKN-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CC=1N)(C)C.Cl

N2,N2-dimethylpyridine-2,3-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N2,N2-dimethylpyridine-2,3-diamine dihydrochloride

Introduction to N2,N2-dimethylpyridine-2,3-diamine dihydrochloride (CAS No. 1177350-84-3)

N2,N2-dimethylpyridine-2,3-diamine dihydrochloride, a compound with the chemical formula C₇H₁₀Cl₂N₄, is a significant derivative in the field of pharmaceutical and biochemical research. This compound is characterized by its N,N-dimethyl substitution on the pyridine ring, which enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules. The dihydrochloride salt form ensures improved solubility and stability, making it particularly useful in laboratory and industrial applications.

The CAS number 1177350-84-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Its molecular structure, featuring a pyridine core with two amino groups at positions 2 and 3, and two methyl groups at positions 2 and 3 respectively, contributes to its unique chemical properties. These structural features make it a versatile building block for the development of new pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the potential of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride in the design of novel therapeutic compounds. Its ability to act as a chelating agent and participate in coordination chemistry has opened up new avenues for drug development. For instance, studies have demonstrated its utility in the synthesis of metal-organic frameworks (MOFs) that can be used for targeted drug delivery systems.

One of the most promising applications of this compound is in the field of anticancer research. The N,N-dimethylpyridine-2,3-diamine core has been shown to interact with various biological targets, including enzymes and receptors involved in cancer cell proliferation. Researchers have reported the development of small-molecule inhibitors based on this scaffold that exhibit significant antitumor activity in preclinical studies. These findings underscore the importance of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride as a key intermediate in oncology drug discovery.

In addition to its role in anticancer therapy, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an antimicrobial agent. The unique structural features of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride allow it to disrupt bacterial cell membranes and inhibit microbial growth. Preliminary studies have demonstrated its efficacy against a range of pathogens, including multidrug-resistant strains.

The dihydrochloride salt form of this compound offers several advantages over its free base form. The addition of hydrochloride ions enhances solubility in aqueous solutions, which is crucial for formulation development. This improved solubility also facilitates easier handling and administration in pharmaceutical applications. Furthermore, the salt form exhibits greater stability under various storage conditions, ensuring longer shelf life and consistent performance.

Industrial applications of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride are also expanding. Its use as a ligand in catalytic processes has been explored, particularly in transition metal-catalyzed reactions. These reactions are essential for synthesizing complex organic molecules used in pharmaceuticals and agrochemicals. The compound's ability to form stable complexes with metals makes it an effective catalyst or co-catalyst in various synthetic pathways.

The synthesis of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. Continuous improvements in synthetic methodologies have made it possible to produce larger quantities of this compound more efficiently, meeting the growing demand from research institutions and pharmaceutical companies.

Future research directions for N2,N2-dimethylpyridine-2,3-diamine dihydrochloride include exploring its potential as a scaffold for drug discovery against emerging diseases. The increasing threat posed by antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents. This compound's unique structural properties make it a promising candidate for designing next-generation antibiotics that can overcome existing resistance mechanisms.

Moreover, the integration of computational chemistry and machine learning techniques has enhanced the understanding of N2,N2-dimethylpyridine-2,3-diamine dihydrochloride's interactions with biological targets. These computational methods allow researchers to predict binding affinities and optimize molecular structures more efficiently than traditional experimental approaches. This synergy between experimental and computational research is accelerating the discovery of new therapeutic agents based on this scaffold.

In conclusion, N2,N2-dimethylpyridine-2,3-diamine dihydrochloride (CAS No. 1177350-84-3) is a versatile and valuable compound with significant applications in pharmaceutical research and industrial processes. Its unique structural features make it an effective intermediate in drug synthesis and a promising candidate for developing new therapeutic agents against various diseases. Continued advancements in synthetic chemistry and computational methods will further expand its utility and impact on future medical innovations.